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Compound of Interest

Compound Name: Murrangatin diacetate

Cat. No.: B1630889 Get Quote

Introduction
Murrangatin diacetate, a natural coumarin isolated from Murraya exotica L., has garnered

interest in the scientific community for its potential therapeutic properties, including its role as

an inhibitor of the AKT signaling pathway, which is crucial in cancer cell proliferation and

angiogenesis.[1] Proper preparation of Murrangatin diacetate stock solutions is a critical first

step for accurate and reproducible experimental results in cell culture and other biological

assays. This document provides detailed protocols for the preparation, storage, and handling of

Murrangatin diacetate stock solutions for researchers, scientists, and drug development

professionals.

Chemical Properties
A summary of the key chemical properties of Murrangatin diacetate is provided in the table

below.

Property Value Reference

Molecular Formula C₁₉H₂₀O₇ [2][3]

Molecular Weight 360.4 g/mol [2][3]

Appearance Powder [2][3]

CAS Number 51650-59-0 [2]
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Recommended Solvents and Storage
Murrangatin diacetate is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO),

Chloroform, and Dichloromethane. For biological applications, particularly cell-based assays,

DMSO is the recommended solvent due to its miscibility with aqueous culture media and

relatively low toxicity at low concentrations.

Stock solutions of Murrangatin diacetate should be stored at 2-8°C and protected from light to

maintain stability.[4] It is advisable to prepare aliquots of the stock solution to avoid repeated

freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM
Murrangatin Diacetate Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Murrangatin diacetate in

DMSO. This concentration is a common starting point for subsequent dilutions to working

concentrations for in vitro experiments.

Materials:

Murrangatin diacetate powder (purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the vial of Murrangatin diacetate powder to equilibrate to

room temperature before opening to prevent condensation of moisture.
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Weighing: Carefully weigh out 3.604 mg of Murrangatin diacetate powder using an

analytical balance and transfer it to a sterile microcentrifuge tube or amber vial.

Solvent Addition: Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the

Murrangatin diacetate powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. Visually inspect the solution to ensure there are no undissolved particulates.

Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution if

necessary.

Sterilization (Optional): If required for your specific application, the stock solution can be

sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile,

light-protected tubes (e.g., amber microcentrifuge tubes). Store the aliquots at 2-8°C. For

long-term storage, -20°C is recommended.

Table of Calculations for Stock Solution Preparation:

Desired Stock
Concentration

Molecular Weight (
g/mol )

Mass of
Murrangatin
Diacetate

Volume of DMSO

1 mM 360.4 0.3604 mg 1 mL

10 mM 360.4 3.604 mg 1 mL

20 mM 360.4 7.208 mg 1 mL

50 mM 360.4 18.02 mg 1 mL

Preparation of Working Solutions for Cell Culture
For cell culture experiments, the concentrated DMSO stock solution must be diluted to a final

working concentration in the cell culture medium. It is crucial to maintain the final DMSO

concentration in the culture medium at a non-toxic level, typically below 0.5% (v/v), as higher

concentrations can be cytotoxic.[5]
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Example Dilution to a 10 µM Working Solution:

Prepare a 1:10 intermediate dilution of the 10 mM stock solution in sterile DMSO or cell

culture medium to get a 1 mM solution.

Add 10 µL of the 1 mM intermediate solution to 990 µL of cell culture medium to obtain a final

working concentration of 10 µM. The final DMSO concentration in this case would be 0.1%.

Experimental Workflow Diagram

Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing Murrangatin diacetate stock and working solutions.

Mechanism of Action: Inhibition of the AKT
Signaling Pathway
Murrangatin has been shown to inhibit angiogenesis, at least in part, by suppressing the

activation of the AKT signaling pathway.[1] Specifically, it has been observed to inhibit the

phosphorylation of AKT at the Serine 473 (Ser473) residue.[4] The AKT pathway is a critical

regulator of cell survival, proliferation, and angiogenesis.

AKT Signaling Pathway Diagram
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Caption: Inhibition of AKT phosphorylation by Murrangatin diacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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